
Temodox: An Analysis of Available
Physicochemical Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Temodox

Cat. No.: B1682016 Get Quote

An in-depth technical guide on the physical and chemical properties of Temodox is not

currently feasible due to the limited publicly available experimental data. While computational

data provides a basic profile, crucial experimental values for properties such as melting point,

boiling point, and solubility remain largely unreported in accessible scientific literature. This

report summarizes the existing information and highlights the significant gaps in the current

knowledge base.

Chemical Identity and Computed Properties
Temodox, also known by its synonym CP-22341, is a quinoxaline derivative with the chemical

formula C₁₂H₁₂N₂O₅.[1] Its fundamental chemical identifiers and computed physicochemical

properties are detailed in Table 1. These values are derived from computational models and

provide a theoretical foundation for its chemical behavior.
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Property Value Source

IUPAC Name

2-hydroxyethyl 3-methyl-4-

oxido-1-oxoquinoxalin-1-ium-2-

carboxylate

PubChem[1]

Molecular Formula C₁₂H₁₂N₂O₅ PubChem[1]

Molecular Weight 264.23 g/mol PubChem[1]

Canonical SMILES

CC1=C(--INVALID-LINK--

C2=CC=CC=C2N1[O-])C(=O)

OCCO

PubChem[1]

InChI Key
LCXUVCBDYBZRGC-

UHFFFAOYSA-N
PubChem[1]

CAS Number 34499-96-2 PubChem[1]

XLogP3 -0.2 PubChem[1]

Polar Surface Area 92.9 Å² PubChem[1]

Table 1: Chemical Identifiers and Computed Physicochemical Properties of Temodox. These

properties are computationally generated and provide a preliminary understanding of the

molecule.

Experimental Data: A Notable Absence
A comprehensive search of scientific databases and chemical repositories reveals a significant

lack of experimentally determined physical and chemical properties for Temodox. Key

experimental data points that are crucial for drug development and research, such as:

Melting Point: The temperature at which the substance transitions from a solid to a liquid

state.

Boiling Point: The temperature at which the vapor pressure of the liquid equals the pressure

surrounding the liquid.
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Aqueous Solubility: The concentration of the compound in a saturated solution with water at

a specific temperature.

pKa: The acid dissociation constant, which indicates the strength of an acid in solution.

Stability Data: Information on the compound's degradation profile under various conditions

(e.g., pH, temperature, light).

Spectroscopic Data (NMR, IR, UV-Vis): Data that provides detailed information about the

molecular structure and electronic properties.

are not readily available in the public domain. This absence of empirical data severely limits the

ability to construct a detailed technical guide as requested.

Synthesis, Mechanism of Action, and Biological
Activity
Similarly, detailed information regarding the synthesis of Temodox, its specific mechanism of

action, and comprehensive biological activity data is not extensively documented in accessible

literature. While it is listed as having potential therapeutic uses, the underlying experimental

protocols and signaling pathways associated with its biological effects are not described in a

way that would allow for the creation of the requested in-depth guide and visualizations. The

search results were predominantly populated with information regarding other drugs, such as

Tamoxifen and Temozolomide, indicating a disparity in the research focus on these compounds

compared to Temodox.

Conclusion
The creation of an in-depth technical guide or whitepaper on the core physical and chemical

properties of Temodox, complete with experimental protocols and detailed visualizations, is not

possible with the currently available information. The existing data is limited to computational

predictions of its basic properties. To fulfill the requirements of such a guide, further

experimental investigation into the physicochemical properties, synthesis, and biological activity

of Temodox is necessary. Without such research, a comprehensive understanding of this

compound remains elusive to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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